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Compound Name:
one

Cat. No.: B12358103

Get Quote

Executive Summary

This technical guide provides a rigorous structural elucidation of 8-Chloro-4-methylquinolin-
2(3H)-one (CAS: 54904-38-0), a critical scaffold in medicinal chemistry often utilized for its
bioisosteric properties in drug design.[1] The elucidation process detailed here integrates
synthetic logic with advanced spectroscopic analysis (NMR, MS, IR, and X-ray crystallography
principles) to definitively assign regiochemistry and tautomeric preference.

Target Audience: Medicinal Chemists, Structural Biologists, and Process Development
Scientists.

Synthetic Pathway & Regiocontrol

To understand the structure, one must first validate the synthetic origin. The most robust route
to 8-Chloro-4-methylquinolin-2(3H)-one is the Knorr Quinoline Synthesis, utilizing 2-
chloroaniline and ethyl acetoacetate.[1]

Reaction Mechanism & Regioselectivity
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The reaction proceeds via the condensation of 2-chloroaniline with ethyl acetoacetate to form
an acetoacetanilide intermediate, followed by acid-catalyzed intramolecular cyclization.[1]

» Regiochemical Marker (Chlorine Paosition): The starting material, 2-chloroaniline, possesses
only one available ortho position relative to the amine for cyclization (position 6). The position
2 is occupied by the Chlorine atom.[1][2] Consequently, cyclization must occur at the
unsubstituted ortho carbon, placing the Chlorine atom at position 8 of the final quinoline ring.

o Regiochemical Marker (Methyl Position): The structure of ethyl acetoacetate dictates that the
ketone carbonyl reacts with the aromatic ring (in the final cyclization step) to form position 4.
Thus, the methyl group attached to the ketone becomes the C4-methyl.[1]

Visualization: Synthetic Logic Flow

The following diagram illustrates the reaction pathway and the logical derivation of the final
structure.
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Caption: Synthesis of 8-Chloro-4-methylquinolin-2(3H)-one via Knorr cyclization showing

regiochemical determinants.

Structural Characterization (The Core)[3][4][5]
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Elucidation relies on a "Triad of Evidence": Mass Spectrometry (Composition), NMR
(Connectivity), and IR/X-ray (Tautomerism).

Mass Spectrometry (MS)

e Molecular lon: The parent peak

or
will appear at m/z 193/194.

 |sotope Pattern: The presence of a single Chlorine atom provides a definitive diagnostic
signature.[1]

o M (35Cl): 100% relative intensity.
o M+2 (37Cl): ~32% relative intensity.

o Observation: A 3:1 ratio in the molecular ion cluster confirms the monochlorinated species.

[1]

Nuclear Magnetic Resonance (NMR) Analysis

NMR is the primary tool for confirming the substitution pattern.

1H NMR (Proton) - 500 MHz, DMSO-d6
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Shift (6 ppm) Multiplicity

Integral

Assignment

Structural
Justification
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1H
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D20 shake.

7.65 dd

1H
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Peri-position to
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Doublet of
doublets
(coupling to
H6/H7).
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1H
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Methyl group

attached to the
2.45 S 3H CH3 (C4) )

aromatic/alkene

system.

Key Diagnostic Correlations (NOESY/HMBC):

e NOE Interaction: Strong NOE between CH3 (2.45 ppm) and H5 (7.65 ppm) confirms the
methyl group is at position 4.

o HMBC: The Carbonyl carbon (C2) will show long-range coupling to H3 and NH, but not to the
methyl protons (too far, 4-bond).

13C NMR (Carbon) - 125 MHz, DMSO-d6

e C2 (Carbonyl): ~161.0 ppm. (Consistent with amide carbonyl, distinct from phenolic C-O
which is usually higher or lower depending on protonation).

e C4 (Quaternary): ~145-150 ppm.[1]
e C8 (C-CI): ~120-130 ppm (Shifted due to ClI substitution).[1]

e Methyl Carbon: ~19.0 ppm.[1]

Tautomeric Analysis: Lactam vs. Lactim

Quinolin-2-ones can exist as the Lactam (2-one) or Lactim (2-hydroxy) tautomer.[1]
e Solid State & Polar Solvents (DMSO): The Lactam form predominates.
e Evidence:

o IR: Strong C=0 stretch at ~1650-1660 cm~* (Amide | band).[1] A broad N-H stretch at
3000-3200 cm~L.[1][3] Absence of a sharp O-H stretch.[1]

o X-Ray: C2-N1 bond length is typically shorter (~1.36 A) than a single bond, indicating
partial double bond character, while C2=0 is ~1.24 A.
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Experimental Protocols
Synthesis of 8-Chloro-4-methylquinolin-2(3H)-one

Objective: Produce analytical-grade material for characterization.
Reagents:

e 2-Chloroaniline (1.0 eq)[1]

o Ethyl Acetoacetate (1.2 eq)

e Polyphosphoric Acid (PPA) or Conc. H2S0O4

Protocol:

o Condensation: In a round-bottom flask, mix 2-chloroaniline (12.7 g, 0.1 mol) and ethyl
acetoacetate (13.0 g, 0.1 mol). Heat to 110°C for 2 hours. Continuously remove ethanol
formed (using a Dean-Stark trap or open distillation) to drive the equilibrium to the
acetoacetanilide intermediate.[1]

e Cyclization: Cool the mixture. Add Polyphosphoric Acid (50 g). Heat the mixture to 100-
120°C for 2-3 hours. The mixture will turn dark/viscous.[1]

e Quenching: Pour the hot reaction mixture slowly into crushed ice (500 g) with vigorous
stirring. The product will precipitate as a solid.[1][4]

 Purification: Filter the precipitate. Wash with water (3 x 100 mL) to remove acid. Recrystallize
from Ethanol or Methanol to obtain white/off-white needles.[1]

Drying: Vacuum dry at 60°C for 12 hours.

Analytical Sample Preparation
For NMR:
e Dissolve ~10 mg of the purified solid in 0.6 mL of DMSO-d6. (CDCI3 may be used, but

solubility is often lower for quinolinones; DMSO favors the lactam form and improves
resolution of NH).
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» Note: If NH is not visible, it may be exchanging with water in the solvent; use dry DMSO.

Logical Elucidation Workflow

The following diagram details the decision-making process to confirm the structure and rule out
isomers (e.g., 6-chloro or 2-hydroxy forms).
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Unknown Purified Solid

Step 1: Mass Spec (ESI+)

Yes

Step 2: 1H NMR (DMSO-d6)

Step 3: IR/ C13 NMR Re-evaluate Structure

C=0 signal (~161 ppm)
Amide | Band (~1660 cm-1)?

Yes (Lactam Form)/No (Lactim Form - rare but possible)

CONFIRMED:
8-Chloro-4-methylquinolin-2(3H)-one

Click to download full resolution via product page

Caption: Step-by-step structural validation workflow for 8-Chloro-4-methylquinolin-2(3H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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